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Abstract

Propanone, commonly known as acetone, is the simplest and most commercially significant
ketone.[1][2] Its unique combination of physical and chemical properties makes it an
indispensable solvent in a vast array of industrial and laboratory applications, including in the
pharmaceutical sector for drug formulation and synthesis.[3][4][5][6] This technical guide
provides a comprehensive overview of the core physical and chemical characteristics of
propanone, detailed experimental protocols for their determination, and a discussion of its key
chemical reactions relevant to research and development.

Physical Properties of Propanone

Propanone is a colorless, volatile, and flammable liquid with a characteristic pungent, fruity
odor.[1][2][3] Its high miscibility with water and many organic solvents makes it a versatile
solvent.[1][3] The key physical properties of propanone are summarized in the tables below.

Table 1: General and Physical Properties of Propanone
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Property

Value

Synonyms

Acetone, Dimethyl ketone, 2-Propanone

Chemical Formula

C3HeO[3][4]

Molecular Weight 58.08 g/mol [1]
Appearance Colorless liquid[3]

Odor Fragrant, sweet, pungent[3]
Melting Point -94.9 °C[2]

Boiling Point 56.08 °C[2]

Density 0.7845 g/cm3 (at 25 °C)[2]

Solubility in Water

Miscible[1][2][3]

Vapor Pressure

24 kPa (at 20 °C)

Flash Point

-20 °C[7]

Autoignition Temperature

465 °C

Table 2: Spectroscopic Data of Propanone

Spectroscopic Technique

Key Data Points

1H NMR (in CDCls)

4 2.16 ppm (singlet, 6H)[8]

13C NMR (in CDCl3)

0 30.6 ppm (CHs), 8 206.7 ppm (C=0)

Infrared (IR) Spectroscopy

Strong, sharp peak at ~1715 cm~* (C=0 stretch)
[9]

Mass Spectrometry (MS)

Molecular ion (M*) peak at m/z = 58; Base peak
at m/z = 43 ([CHsCO]")[10]

Chemical Properties and Reactivity

Propanone's chemistry is dominated by the carbonyl group, which imparts polarity and a site

for nucleophilic attack. It exhibits keto-enol tautomerism, though the keto form is
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overwhelmingly favored at equilibrium.[2][3]

Nucleophilic Addition Reactions

Compared to aldehydes, propanone is less reactive towards nucleophiles. This is due to the
electron-donating effect of the two methyl groups, which reduces the electrophilicity of the
carbonyl carbon, and steric hindrance.[11][12][13]

Aldol Condensation

In the presence of a base or acid, propanone can undergo self-condensation to form diacetone
alcohol, which can then dehydrate to form mesityl oxide. This reaction is a classic example of
C-C bond formation.

Enolate Formation

~OH

[CHaC(=0)CHz]~ = CHaC(-0-)=CHz =[iHO)

+-OH Hz0

CHaC(=0)CHs
+ CHsC(=0)CHs

Nucleophilic Attack Protonation Dehydration (optional, with heat)

+H.0 -H0

(CH3)2C(-0-)CH2C(=0)CHs (CH3)2C(OH)CH2C(=0)CHs (CH3)2C=CHC(=0)CHs

CHsC(=0)CHs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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